3-(5-methyl-2-furyl)-N-({1-[3-(5-methyl-2-furyl)acryloyl]-4-piperidinyl}methyl)acrylamide

• IUPAC Name: (E)-3-(5-methylfuran-2-yl)-N-[[1-[(E)-3-(5-methylfuran-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]prop-2-enamide
• InChI: InChI=1S/C22H26N2O4/c1-16-3-5-19(27-16)7-9-21(25)23-15-18-11-13-24(14-12-18)22(26)10-8-20-6-4-17(2)28-20/h3-10,18H,11-15H2,1-2H3,(H,23,25)/b9-7+,10-8+
• InChI Key: VJHIILOYKSELMY-FIFLTTCUSA-N
• Canonical SMILES: CC1=CC=C(O1)C=CC(=O)NCC2CCN(CC2)C(=O)C=CC3=CC=C(O3)C
• Isomeric SMILES: CC1=CC=C(O1)/C=C/C(=O)NCC2CCN(CC2)C(=O)/C=C/C3=CC=C(O3)C
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

The compound “3-(5-methyl-2-furyl)-N-({1-[3-(5-methyl-2-furyl)acryloyl]-4-piperidinyl}methyl)acrylamide” is a complex organic molecule. It contains a furan ring, which is a heterocyclic compound with a five-membered aromatic ring with four carbon atoms and one oxygen. The molecule also contains an acrylamide group, which is a functional group consisting of an acryl group conjugated to an amide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The furan ring and the acrylamide group would likely contribute to the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the furan ring might make the compound aromatic and potentially planar. The acrylamide group might make the compound polar and capable of participating in hydrogen bonding.

Mechanism of Action

The mechanism of action of this compound is not clear without specific context. If it’s used as a drug, its mechanism of action would depend on the biological target it interacts with. If it’s used as a reagent in a chemical reaction, its mechanism of action would depend on the reaction conditions and the other reactants present.

Future Directions

The future directions for the study or use of this compound would depend on its intended application. If it’s a novel compound, further studies could explore its synthesis, properties, and potential applications.